Cas no 845790-54-7 (Ethyl 2-oxo-2-(3-propan-2-yloxyphenyl)acetate)

Ethyl 2-oxo-2-(3-propan-2-yloxyphenyl)acetate structure

845790-54-7 structure

Product Name:Ethyl 2-oxo-2-(3-propan-2-yloxyphenyl)acetate

CAS No:845790-54-7

MF:C₁₃H₁₆O₄

MW:236.263744354248

CID:1824628

PubChem ID:2758858

Update Time:2025-04-21

Ethyl 2-oxo-2-(3-propan-2-yloxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-oxo-2-(3-propan-2-yloxyphenyl)acetate
- Ethyl 3-iso-propoxybenzoylforMate
- FS-5815
- AKOS026672264
- ETHYL 2-(3-ISOPROPOXYPHENYL)-2-OXOACETATE
- ethyl 3-iso-propoxybenzoylformate, AldrichCPR
- CS-0364515
- DTXSID70374528
- 845790-54-7
- Ethyl3-iso-propoxybenzoylformate
- Ethyl 2-oxo-2-(3-propan-2-yloxyphenyl)acetate
- MDL： MFCD06201708
- Inchi： 1S/C13H16O4/c1-4-16-13(15)12(14)10-6-5-7-11(8-10)17-9(2)3/h5-9H,4H2,1-3H3
- InChI Key： LVDKOUVDXCVLRG-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C(C(=O)OCC)=O)C=1)C(C)C

Computed Properties

Exact Mass: 236.10485899g/mol
Monoisotopic Mass: 236.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 52.6Å²

Ethyl 2-oxo-2-(3-propan-2-yloxyphenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	023018-1g	Ethyl 3-iso-propoxybenzoylformate	845790-54-7	96%	1g	￡164.00	2022-02-28
Fluorochem	023018-5g	Ethyl 3-iso-propoxybenzoylformate	845790-54-7	96%	5g	￡558.00	2022-02-28
Fluorochem	023018-25g	Ethyl 3-iso-propoxybenzoylformate	845790-54-7	96%	25g	￡1605.00	2022-02-28
A2B Chem LLC	AH53370-1g	ETHYL 3-ISO-PROPOXYBENZOYLFORMATE	845790-54-7	97%	1g	$802.00	2024-04-19
A2B Chem LLC	AH53370-5g	ETHYL 3-ISO-PROPOXYBENZOYLFORMATE	845790-54-7	97%	5g	$1758.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435185-1g	Ethyl 2-(3-isopropoxyphenyl)-2-oxoacetate	845790-54-7	95+%	1g	￥3519.00	2024-07-28
Crysdot LLC	CD12025780-1g	Ethyl 3-iso-propoxybenzoylformate	845790-54-7	95+%	1g	$423	2024-07-24

Ethyl 2-oxo-2-(3-propan-2-yloxyphenyl)acetate Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502

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